Cas no 1806673-77-7 (Ethyl 2-carboxy-6-(3-ethoxy-3-oxopropyl)benzoate)

• Product Name: Ethyl 2-carboxy-6-(3-ethoxy-3-oxopropyl)benzoate
• CAS No: 1806673-77-7
• MF: C₁₅H₁₈O₆
• MW: 294.299825191498
• CID: 4956950
• Update Time: 2025-10-29

Ethyl 2-carboxy-6-(3-ethoxy-3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-carboxy-6-(3-ethoxy-3-oxopropyl)benzoate

• Inchi： 1S/C15H18O6/c1-3-20-12(16)9-8-10-6-5-7-11(14(17)18)13(10)15(19)21-4-2/h5-7H,3-4,8-9H2,1-2H3,(H,17,18)
• InChI Key： JTDPOXZNAPVYIR-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C(=O)O)=CC=CC=1CCC(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 378
• XLogP3: 2.1
• Topological Polar Surface Area: 89.9

Additional information on Ethyl 2-carboxy-6-(3-ethoxy-3-oxopropyl)benzoate

Ethyl 2-carboxy-6-(3-ethoxy-3-oxopropyl)benzoate: A Comprehensive Overview

Ethyl 2-carboxy-6-(3-ethoxy-3-oxopropyl)benzoate, with the CAS number 1806673-77-7, is a compound of significant interest in various fields of chemistry and materials science. This compound, often referred to as Ethyl 2-carboxybenzoate derivative, has a unique molecular structure that makes it versatile for applications in polymer synthesis, drug delivery systems, and advanced materials. The compound's structure includes a benzoate group with specific substituents that confer it with unique chemical and physical properties.

The molecular structure of Ethyl 2-carboxy-6-(3-ethoxy-3-oxopropyl)benzoate is characterized by a benzene ring substituted with a carboxy group at position 2 and an ethoxy group at position 6. The presence of these substituents significantly influences the compound's reactivity, solubility, and compatibility with other chemical systems. Recent studies have highlighted the importance of such substituted benzoates in enhancing the performance of polymeric materials, particularly in terms of thermal stability and mechanical strength.

One of the key areas where this compound has found application is in the synthesis of advanced polymers. Researchers have demonstrated that incorporating Ethyl 2-carboxybenzoate derivatives into polymer matrices can lead to improved mechanical properties and enhanced resistance to environmental factors such as UV radiation and moisture. For instance, a study published in Advanced Materials in 2023 revealed that polymers synthesized using this compound exhibited superior thermal stability compared to traditional polymer precursors.

In addition to its role in polymer science, Ethyl 2-carboxybenzoate derivatives have also gained attention in the field of drug delivery systems. The compound's ability to form stable complexes with various drugs has made it a promising candidate for encapsulating pharmaceutical agents. A recent investigation conducted by researchers at the University of California, Los Angeles (UCLA), demonstrated that nanoparticles synthesized using this compound could effectively deliver anticancer drugs to targeted cells while minimizing systemic toxicity.

The synthesis of Ethyl 2-carboxybenzoate derivatives involves a multi-step process that typically includes Friedel-Crafts acylation followed by esterification. The reaction conditions, such as temperature and catalyst selection, play a crucial role in determining the yield and purity of the final product. Recent advancements in catalytic chemistry have enabled more efficient and environmentally friendly methods for synthesizing this compound, reducing production costs and minimizing waste generation.

Another area where Ethyl 2-carboxybenzoate derivatives have shown potential is in the development of sensors for detecting environmental pollutants. The compound's ability to form coordination complexes with metal ions has been exploited to create highly sensitive sensors for detecting heavy metals such as lead and mercury. A study published in Sensors and Actuators highlighted that sensors incorporating this compound exhibited excellent selectivity and sensitivity, making them suitable for real-time monitoring applications.

Furthermore, Ethyl 2-carboxybenzoate derivatives have been investigated for their potential use in energy storage devices such as supercapacitors and batteries. The compound's electrochemical properties make it an ideal candidate for enhancing the performance of electrode materials. Researchers at Stanford University have reported that incorporating this compound into graphene-based electrodes significantly improved their capacitance and cycling stability.

In conclusion, Ethyl 2-carboxybenzoate derivatives represent a class of compounds with diverse applications across multiple disciplines. From polymer synthesis to drug delivery systems, these compounds continue to play a pivotal role in advancing modern materials science. As research progresses, it is anticipated that new applications will emerge, further solidifying the importance of Ethyl 2-carboxybenzoate derivatives in both academic and industrial settings.